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Compound of Interest

Compound Name: NDSB-211

Cat. No.: B013948 Get Quote

This document provides essential safety and logistical information for the proper disposal of

NDSB-211, a non-detergent sulfobetaine. The following procedures are designed to ensure the

safety of laboratory personnel and compliance with standard chemical waste management

practices.

Hazard Summary and Disposal Overview
NDSB-211 is classified as a corrosive material that can cause severe skin burns and eye

damage.[1][2][3] Therefore, appropriate personal protective equipment (PPE) must be worn at

all times when handling this chemical. The primary goal of the disposal procedure is to manage

solid and solution waste containing NDSB-211 in a manner that prevents environmental

release and ensures the safety of personnel.
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Characteristic Information

Chemical Name
3-[Dimethyl-(2-hydroxyethyl)ammonio]-1-

propanesulfonate

Synonyms
NDSB-211, Dimethyl(2-hydroxyethyl)(3-

sulfopropyl)ammonium hydroxide inner salt

CAS Number 38880-58-9[1]

Physical Form Solid[2]

Primary Hazard Skin Corrosion (Category 1B)[1][2][3]

Hazard Statement
H314: Causes severe skin burns and eye

damage[2][3]

Disposal Consideration Do not let product enter drains[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of NDSB-211 waste.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles or

a face shield.[1]

2. Waste Segregation:

Solid Waste:

Collect unused or spilled solid NDSB-211 in a dedicated, clearly labeled hazardous waste

container.

When handling the solid, avoid creating dust.[1] Use methods such as sweeping and

shoveling for collection.[1]

Solution Waste:
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Collect all aqueous solutions containing NDSB-211 in a separate, sealed, and clearly

labeled hazardous waste container.

Do not pour NDSB-211 solutions down the drain.[1]

3. Container Management:

Ensure all waste containers are suitable for corrosive materials and are kept tightly closed in

a dry, well-ventilated area.[1]

Label the waste container clearly with "Hazardous Waste," "Corrosive," and "NDSB-211."

4. Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Provide the safety data sheet (SDS) for NDSB-211 to the disposal personnel.[1]

Emergency Procedures
In case of eye contact: Immediately rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing and consult a physician.[1]

In case of skin contact: Wash off with soap and plenty of water. Take off contaminated

clothing and shoes immediately and consult a physician.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of NDSB-
211.
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Caption: NDSB-211 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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